Cas no 2642-63-9 (1-(3,4-dichlorophenyl)ethan-1-one)

• Product Name: 1-(3,4-dichlorophenyl)ethan-1-one
• CAS No: 2642-63-9
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• MDL: MFCD00000553
• CID: 84429
• PubChem ID: 75841
• Update Time: 2025-10-29

1-(3,4-dichlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)ethanone
• 3,4-Dichloroacetophenone
• 3',4'-Dichloroacetophenone
• 3'.4'-Dichloroacetophenone
• 1-acetyl-3,4-dichlorobenzene
• 3,4-dichlorophenyl methyl ketone
• 3‘,4‘-Dichloroacetophenone
• 3’,4’-Dichloroacetophenone
• 3′,4′-Dichloroacetophenone
• acetophenone
• Acetophenone,3',4'-dichloro
• 3',4'-Dichlorohypnone
• NSC 403673
• Ethanone, 1-(3,4-dichlorophenyl)-
• 1-(3,4-Dichlorophenyl)ethan-1-one
• Acetophenone, 3',4'-dichloro-
• 1-(3,4-dichloro-phenyl)-ethanone
• Q63395542
• 3,4 dichloro acetophenone
• PubChem3383
• 3,4-Dicloroacetophenone
• 3.4-dichloroacetophenone
• 3,4-dichloro-acetophenone
• 3',4'-dichloro acetophenone
• KSC490C8R
• 3', 4'
• 1-(3,4-dichlorophenyl)-ethanone
• AI3-00479
• SCHEMBL313211
• A818440
• InChI=1/C8H6Cl2O/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H
• SY003529
• FT-0614219
• AE-641/01957064
• AM20040052
• AC-2998
• 2642-63-9
• DTXSID8062571
• D-6-OXO-PIPECOLINICACID
• STR00859
• CS-W015973
• EN300-19827
• NSC403673
• 3 inverted exclamation mark ,4 inverted exclamation mark -Dichloroacetophenone
• F0001-0871
• EINECS 220-146-0
• MFCD00000553
• NS00028112
• W-107172
• 4-hydroxybutanal;3',4'-Dichloroacetophenone
• D0311
• 1-(3,4-Dichlorophenyl)ethanone #
• PS-3397
• Z104475662
• 3',4'-Dichloroacetophenone, 99%
• CHEMBL4640796
• AKOS000112424
• 3', 4'-dichloroacetophenone
• NSC-403673
• BBL027299
• STK397842
• 1-(3,4-dichlorophenyl)ethan-1-one

• MDL： MFCD00000553
• Inchi： 1S/C8H6Cl2O/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H3
• InChI Key： WBPAOUHWPONFEQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(C)=O)=C1)Cl
• BRN： 742534

Computed Properties

• Exact Mass: 187.98000
• Monoisotopic Mass: 187.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: White crystals
• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72.0 to 76.0 deg-C
• Boiling Point: 121°C/6mmHg(lit.)
• Flash Point: 120.3±23.7 ºC,
• Refractive Index: 1.5595 (estimate)
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.19600
• Solubility: Not available

1-(3,4-dichlorophenyl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-(3,4-dichlorophenyl)ethan-1-one

1-(3,4-Dichlorophenyl)ethan-1-one (CAS No. 2642-63-9): Properties, Applications, and Market Insights

1-(3,4-Dichlorophenyl)ethan-1-one, with the CAS number 2642-63-9, is an organic compound widely used in pharmaceutical and agrochemical research. This aromatic ketone, also known as 3,4-dichloroacetophenone, plays a crucial role as an intermediate in synthesizing various bioactive molecules. Its molecular formula is C₈H₆Cl₂O, and it exhibits a molecular weight of 189.04 g/mol.

The compound appears as a white to pale yellow crystalline powder with a characteristic aromatic odor. It has a melting point range of 50-54°C and is soluble in common organic solvents such as ethanol, methanol, and acetone. The 1-(3,4-dichlorophenyl)ethan-1-one structure features a phenyl ring substituted with two chlorine atoms at the 3 and 4 positions, along with an acetyl group (-COCH₃) attached to the benzene ring.

In recent years, researchers have shown increasing interest in 1-(3,4-dichlorophenyl)ethan-1-one applications due to its versatility in organic synthesis. The compound serves as a key building block for developing novel pharmaceutical compounds, particularly in the creation of potential antimicrobial and anti-inflammatory agents. Its electron-withdrawing chlorine substituents make it particularly valuable in nucleophilic aromatic substitution reactions.

The synthesis of CAS 2642-63-9 typically involves Friedel-Crafts acylation of 1,2-dichlorobenzene with acetyl chloride in the presence of a Lewis acid catalyst. Modern synthetic approaches focus on improving yield and reducing environmental impact, aligning with the growing demand for green chemistry solutions. Researchers are particularly interested in developing catalytic systems that minimize waste and energy consumption while maintaining high selectivity.

From a safety perspective, 1-(3,4-dichlorophenyl)ethan-1-one requires standard laboratory precautions. While not classified as highly hazardous, proper handling with gloves and eye protection is recommended. The compound should be stored in a cool, dry place away from strong oxidizing agents. These safety considerations are particularly important given the current emphasis on laboratory safety protocols in chemical research institutions.

The global market for 3,4-dichloroacetophenone has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Asia-Pacific regions, particularly China and India, have emerged as significant producers and consumers of this compound. Market analysts attribute this growth to the expansion of generic drug manufacturing and increased research activities in medicinal chemistry.

Recent scientific literature highlights several innovative applications of CAS 2642-63-9. Researchers have explored its use in developing novel heterocyclic compounds with potential biological activities. The compound's structural features make it particularly valuable in designing molecules that interact with specific enzyme targets. This aligns with current trends in drug discovery focusing on targeted therapies and personalized medicine approaches.

Quality control of 1-(3,4-dichlorophenyl)ethan-1-one typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity standards vary depending on application requirements, with pharmaceutical-grade material demanding higher specifications. The current emphasis on analytical method validation and quality by design in chemical manufacturing directly impacts how this compound is characterized and standardized.

Environmental considerations surrounding 2642-63-9 have gained attention in recent regulatory discussions. While the compound isn't classified as a persistent organic pollutant, proper waste management practices are essential. Researchers are investigating biodegradation pathways and developing more sustainable synthetic routes to minimize environmental impact, reflecting the chemical industry's broader sustainability initiatives.

The future outlook for 1-(3,4-dichlorophenyl)ethan-1-one appears promising, with potential applications expanding beyond traditional uses. Emerging research areas include its incorporation into advanced materials and as a precursor in photochemical applications. The compound's versatility ensures continued interest from both academic researchers and industrial chemists exploring novel chemical spaces.

From a regulatory standpoint, 3,4-dichloroacetophenone falls under general chemical safety regulations rather than specific controlled substance categories. However, manufacturers and users must comply with regional chemical management laws and proper documentation requirements. This regulatory landscape continues to evolve with increasing emphasis on chemical transparency and supply chain responsibility.

Technological advancements in chemical synthesis have significantly impacted CAS 2642-63-9 production. Continuous flow chemistry approaches are being explored to enhance process efficiency and safety. These developments align with the pharmaceutical industry's push toward more sustainable and cost-effective manufacturing processes, particularly for key intermediates like this compound.

Academic interest in 1-(3,4-dichlorophenyl)ethan-1-one remains strong, with numerous recent publications exploring its synthetic utility. The compound frequently appears in studies investigating structure-activity relationships and as a starting material for complex molecular architectures. This sustained research attention ensures ongoing innovation in its applications and derivatives.

Supply chain dynamics for 2642-63-9 have evolved with globalization, requiring careful quality assurance throughout distribution networks. The COVID-19 pandemic highlighted the importance of robust chemical supply chains, prompting many manufacturers to reassess their sourcing strategies for key intermediates like this compound.

In conclusion, 1-(3,4-dichlorophenyl)ethan-1-one (CAS No. 2642-63-9) represents an important chemical building block with diverse applications in modern chemistry. Its role in pharmaceutical research, combined with ongoing innovations in synthetic methodology and applications, ensures its continued relevance in scientific and industrial contexts. As research progresses and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation.